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Compound of Interest

Compound Name: EPZ030456

Cat. No.: B15585474

Get Quote

Topic: Recommended Dosage of EPZ031686 for In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview of the recommended dosage and

experimental protocols for the in vivo use of EPZ031686, a potent and orally bioavailable

inhibitor of SMYD3 (SET and MYND domain containing 3). The information presented is based

on preclinical pharmacokinetic studies and is intended to guide researchers in designing their

own in vivo experiments.

Introduction
EPZ031686 is a selective small molecule inhibitor of the histone methyltransferase SMYD3,

which has been implicated in the development of various cancers.[1][2][3][4] Preclinical studies

have demonstrated its potential as a therapeutic agent, making it a valuable tool for in vivo

target validation studies.[1][2][3][4] The following sections detail the recommended dosage,

administration routes, and pharmacokinetic data for EPZ031686 in a murine model, along with

a protocol for a typical in vivo study.
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Quantitative Data Summary
The following table summarizes the key pharmacokinetic parameters of EPZ031686 in male

CD-1 mice following intravenous (i.v.) and oral (p.o.) administration.

Parameter 1 mg/kg i.v. 5 mg/kg p.o. 50 mg/kg p.o. Reference

Clearance (CL)

(mL/min/kg)
27 ± 3.9 - - [1]

Volume of

Distribution (Vss)

(L/kg)

2.3 ± 0.29 - - [1]

Terminal Half-life

(t1/2) (h)
1.7 ± 0.13 2.7 2.2 [1]

Maximum

Concentration

(Cmax) (ng/mL)

- 345 4693 [1]

Area Under the

Curve (AUC0-

last) (ng·h/mL)

603 1281 21158 [1]

Oral

Bioavailability (F)

(%)

- 48 ± 5.4 69 ± 8.2 [1]

Experimental Protocols
This section outlines a general protocol for an in vivo pharmacokinetic study of EPZ031686 in

mice. Researchers should adapt this protocol to their specific experimental needs.

Animal Model
Species: Mouse

Strain: CD-1
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Sex: Male

Compound Formulation and Administration
Formulation for Oral (p.o.) Administration: A common vehicle for hydrophobic compounds is

a mixture of DMSO, Tween 80, and saline. The concentration of DMSO should be kept low

(typically under 10%) to avoid toxicity. A suggested formulation is 10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline.[5]

Route of Administration: Oral gavage (p.o.) or intravenous (i.v.) bolus injection.

Dosing Regimen
Intravenous (i.v.) Administration: A single dose of 1 mg/kg.[1]

Oral (p.o.) Administration: Single doses of 5 mg/kg or 50 mg/kg.[1] The selection of the oral

dose will depend on the desired exposure, with the 50 mg/kg dose providing unbound blood

concentrations above the in vitro IC50 value for SMYD3 for more than 12 hours.[1]

Sample Collection and Analysis
Blood samples should be collected at various time points post-administration to determine

the pharmacokinetic profile.

Analysis of EPZ031686 concentrations in blood or plasma can be performed using

appropriate analytical methods, such as liquid chromatography-mass spectrometry (LC-MS).

Visualization
Signaling Pathway of SMYD3 Inhibition
The following diagram illustrates the proposed mechanism of action of EPZ031686 as a

SMYD3 inhibitor. SMYD3 is a lysine methyltransferase that methylates histone and non-histone

proteins, thereby regulating gene transcription and cellular processes implicated in cancer.
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Caption: Mechanism of SMYD3 inhibition by EPZ031686.

Experimental Workflow for In Vivo Pharmacokinetic
Study
The diagram below outlines the key steps in conducting an in vivo pharmacokinetic study of

EPZ031686.
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Caption: Experimental workflow for a pharmacokinetic study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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